Cas no 1361876-98-3 (2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1361876-98-3
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931630
• Update Time: 2025-05-20

2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H11F3N2O3/c1-5-6(3-9(16)17)2-8(7(4-14)15-5)18-10(11,12)13/h2H,3-4,14H2,1H3,(H,16,17)
• InChI Key： NBQFLZSIYWROCV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC(=O)O)C(C)=NC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: -1.5
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1361876-98-3, commonly referred to as 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is notable for its unique structural features, which include a pyridine ring substituted with trifluoromethoxy, methyl, and acetic acid groups. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a candidate for anti-cancer drug development.

In addition to its medicinal applications, 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid has also been investigated for its role in agricultural chemistry. Its ability to interact with plant hormones has led to exploratory research into its use as a growth regulator or pest control agent. A 2022 study in *Plant Physiology* reported that this compound can influence auxin signaling pathways in plants, potentially offering new strategies for crop enhancement.

The synthesis of 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of trifluoromethoxy group is particularly challenging due to its sensitivity under certain reaction conditions. However, advancements in fluorination chemistry have enabled more efficient and selective methods for constructing this moiety.

From an analytical perspective, the characterization of CAS No. 1361876-98-3 relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications. Recent improvements in analytical instrumentation have further enhanced the accuracy and resolution of these techniques, facilitating more precise characterization.

Looking ahead, the future of 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid lies in its potential to bridge the gap between academic research and industrial application. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its utilization across diverse sectors. As research continues to uncover its full potential, this compound stands as a testament to the ingenuity and rigor of modern chemical science.